BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Master File: 4-
(Pentafluorosulfanyl)phenyl Azide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

1-azido-4-(pentafluoro-lambda6-
Compound Name:

sulfanyl)benzene
CAS No.: 714-95-4
Cat. No.: B6163858

Get Quote

The "Super-Trifluoromethyl" Click Reagent for High-
Fidelity Chemical Biology
Executive Summary

4-(Pentafluorosulfanyl)phenyl azide (CAS 2586-05-2) represents a high-value convergence of
two powerful chemical modalities: the pentafluorosulfanyl (SFs) group and the aryl azide
moiety. In modern drug discovery, this compound serves as a dual-purpose tool. First, it acts as
a bioorthogonal "click” handle, allowing the introduction of the lipophilic, metabolically stable
SFs group—often termed the "Super-Trifluoromethyl"—into drug scaffolds via Copper-
Catalyzed Azide-Alkyne Cycloaddition (CUAAC). Second, it functions as a photoaffinity probe,
where the azide group generates a reactive nitrene upon UV irradiation to covalently label
biological targets.

This guide provides a rigorous technical breakdown of its synthesis, physicochemical
properties, and application protocols, designed for immediate implementation in research
workflows.
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Chemical Identity & Physicochemical Core[1]

The SFs group is chemically distinct from the trifluoromethyl (CFs) group.[1][2] It is hypervalent,

square-pyramidal in geometry, and significantly more lipophilic and electron-withdrawing. This

makes 4-(pentafluorosulfanyl)phenyl azide a superior bioisostere for modulating potency and

metabolic half-life.

Property

Specification

Chemical Name

1-Azido-4-(pentafluorosulfanyl)benzene

CAS Number 2586-05-2
Molecular Formula CeHaFsN3S
Molecular Weight 245.17 g/mol

Geometry (SFs)

Square Pyramidal (

symmetry)

Hammett Constant (

)

0.68 (Strongly Electron Withdrawing)

Lipophilicity (
1.51 (More lipophilic than CFs at 0.88)
)
Appearance Pale yellow oil or low-melting solid
- Soluble in DCM, THF, DMSO, MeOH; Insoluble
Solubility

in water

Synthesis Protocol: The Self-Validating Workflow

Principle: The synthesis relies on the diazotization of 4-aminophenyl sulfur pentafluoride
followed by nucleophilic substitution with sodium azide. The electron-withdrawing nature of the
SFs group stabilizes the diazonium intermediate, making this reaction robust.

Reagents
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Precursor: 4-Aminophenyl sulfur pentafluoride (CAS 2993-24-0)

Nitrosating Agent: Sodium Nitrite (NaNO2)

Azide Source: Sodium Azide (NaNs)

Solvent: Water/HCI (aqueous phase) or Acetonitrile/tBUONO (organic phase)

Step-by-Step Protocol (Aqueous Route)

 Acidification: Dissolve 4-aminophenyl sulfur pentafluoride (1.0 eq) in 6M HCI at 0°C. Ensure
the solution is clear or a fine suspension.

o Checkpoint: Maintain temperature < 5°C to prevent diazonium decomposition.

o Diazotization: Dropwise add an aqueous solution of NaNO2 (1.2 eq). Stir for 30 minutes at
0°C.

o Validation: Test the reaction mixture with starch-iodide paper. An immediate blue-black
color confirms excess nitrous acid (successful diazotization).

e Azidation: Carefully add an aqueous solution of NaNs (1.5 eq) dropwise.
o Safety Note: Vigorous nitrogen gas evolution will occur (
). Ensure adequate venting.[3][4][5]

o Workup: Once gas evolution ceases (approx. 1-2 hours), extract with Dichloromethane
(DCM). Wash the organic layer with saturated NaHCOs and brine.

 Purification: Dry over MgSOa4 and concentrate 4-(pentafluorosulfanyl)phenyl azide in vacuo.

o Caution: Do not concentrate to absolute dryness if heating is involved; azides are
potentially shock-sensitive. Store as a solution or oil in the dark.

Synthesis Logic Diagram
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phenyl Azide

Figure 1: Synthetic pathway transforming the aniline precursor to the target azide via a
diazonium intermediate.[1][5][6][7][8]

Applications in Drug Discovery[1][2][6][7][8][9][10]
[11]
A. Click Chemistry (CUAAC) for Library Synthesis

The primary utility of CAS 2586-05-2 is to introduce the SFs moiety into drug libraries. The SFs
group enhances membrane permeability and metabolic stability (blocking cytochrome P450
oxidation at the para-position).

Protocol:

» Dissolve Alkyne-tagged scaffold (1.0 eq) and 4-(pentafluorosulfanyl)phenyl azide (1.1 eq) in
tBUOH/H20 (1:1).

e Add CuSO0a4-5H20 (5 mol%) and Sodium Ascorbate (10 mol%).
o Stir at Room Temperature for 4—12 hours.

e Result: 1,4-disubstituted-1,2,3-triazole containing the SFs group.[6][7][9][10]

B. Photoaffinity Labeling (Target ID)

Upon UV irradiation (254 nm or 365 nm), the azide releases
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to form a singlet nitrene. This highly reactive species inserts into C-H or N-H bonds of nearby
proteins, covalently crosslinking the drug to its target.

Mechanism:

Application Workflow Diagram
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Figure 2: Dual application pathways: Copper-catalyzed synthesis (left) and UV-mediated
protein labeling (right).

Safety & Handling (Critical)

While the SFs group confers exceptional thermal stability to the benzene ring, the azide

functionality requires strict safety protocols.

o Explosion Hazard: Although aryl azides are more stable than alkyl azides, never heat the

neat compound above 80°C.
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 Light Sensitivity: Store in amber vials. Unintentional UV exposure will degrade the compound
to the nitrene/amine.

o Pressure Buildup: Synthesis releases significant nitrogen gas. Do not seal reaction vessels
tightly during the azide addition step.

o Compatibility: Avoid contact with strong acids (forms hydrazoic acid,
, which is highly toxic and explosive).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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